Cas no 10595-09-2 (3,3'-Thiodipropanol)
3,3'-Thiodipropanol Chemical and Physical Properties
Names and Identifiers
-
- 3,3'-Thiodipropanol
- Thiodipropanol
- 3,3?Thiodipropanol
- 1-Propanol,3,3'-thiobis
- 2-hydroxyethylmethyl sulfide
- 3,3'-thiodipropan-1-ol
- bis-(3-hydroxy-propyl)-sulfide
- 3,3'-Thiobis(1-propanol)
- 1-Propanol, 3,3'-thiobis-
- BIS(3-HYDROXYPROPYL) SULFIDE
- 3-(3-hydroxypropylsulfanyl)propan-1-ol
- 3,3-THIODIPROPANOL 98%
- 3,3'-Thiodipropanol,98%
- SB85144
- FT-0614100
- 3,3'-Thiobis(propan-1-ol)
- hydroxypropyl sulfide
- EINECS 234-202-7
- 3,3'-Sulfanediyldi(propan-1-ol)
- NSC-46435
- 3,3'-thiodi-1-propanol
- 84777-64-0
- 10595-09-2
- EINECS 284-094-0
- 3,3'-Thiodipropanol, 98%
- SCHEMBL331879
- NSC 46435
- MFCD00002954
- J-001505
- CS-0440634
- NSC46435
- DTXSID90909836
- NS00015780
- AKOS005206918
- 3,3 inverted exclamation marka-Thiodipropanol
- 3,3''-Thiodipropanol
- 3-[(3-hydroxypropyl)sulfanyl]propan-1-ol
- G77240
-
- MDL: MFCD00002954
- Inchi: 1S/C6H14O2S/c7-3-1-5-9-6-2-4-8/h7-8H,1-6H2
- InChI Key: QRQVZZMTKYXEKC-UHFFFAOYSA-N
- SMILES: S(CCCO)CCCO
- BRN: 1735841
Computed Properties
- Exact Mass: 150.07100
- Monoisotopic Mass: 150.071
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 6
- Complexity: 44.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.2
- Topological Polar Surface Area: 65.8A^2
Experimental Properties
- Color/Form: Yellow viscous liquid
- Density: 1.092 g/mL at 25 °C(lit.)
- Boiling Point: 140-142 °C/0.5 mmHg(lit.)
- Flash Point: Degrees Fahrenheit:235.4°F
Degrees Celsius:113°C - Refractive Index: n20/D 1.51(lit.)
- PSA: 65.76000
- LogP: 0.48440
- Solubility: Not available
3,3'-Thiodipropanol Customs Data
- HS CODE:2930909090
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
3,3'-Thiodipropanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T350405-1g |
3,3'-Thiodipropanol |
10595-09-2 | 1g |
$69.00 | 2023-05-17 | ||
| TRC | T350405-2.5g |
3,3'-Thiodipropanol |
10595-09-2 | 2.5g |
$115.00 | 2023-05-17 | ||
| TRC | T350405-5g |
3,3'-Thiodipropanol |
10595-09-2 | 5g |
$207.00 | 2023-05-17 | ||
| TRC | T350405-10g |
3,3'-Thiodipropanol |
10595-09-2 | 10g |
$362.00 | 2023-05-17 | ||
| abcr | AB125239-5 g |
3,3'-Thiodipropanol, 97%; . |
10595-09-2 | 97% | 5g |
€218.50 | 2023-05-10 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 205346-5G |
3,3'-Thiodipropanol |
10595-09-2 | 5g |
¥1369.79 | 2023-12-09 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA00329-5g |
3,3'-Thiobis(propan-1-ol) |
10595-09-2 | 98% | 5g |
¥1568.0 | 2024-07-19 | |
| abcr | AB125239-5g |
3,3'-Thiodipropanol, 97%; . |
10595-09-2 | 97% | 5g |
€244.60 | 2025-02-27 | |
| 1PlusChem | 1P003IUN-100mg |
3,3'-Thiobis(propan-1-ol) |
10595-09-2 | 98% | 100mg |
$30.00 | 2023-12-26 | |
| 1PlusChem | 1P003IUN-250mg |
3,3'-Thiobis(propan-1-ol) |
10595-09-2 | 98% | 250mg |
$38.00 | 2023-12-26 |
3,3'-Thiodipropanol Related Literature
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1. Pulse radiolysis investigations on electron-transfer reactions in aqueous solutions of substituted alkyl sulfidesHari Mohan,Jai P. Mittal J. Chem. Soc. Perkin Trans. 2 1992 207
-
Semira Galijasevic,Ksenia Krylova,Michael J. Koenigbauer,Gregory S. Jaeger,Jeffery D. Bushendorf,Mary Jane Heeg,Leo A. Ochrymowycz,Michael J. Taschner,David B. Rorabacher Dalton Trans. 2003 1577
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3. Crown thioether chemistry. Synthesis and structural investigation of 1,5,9-trithiacyclododecane (trithia-12-crown-3) and its copper(II) chloride adductSimon C. Rawle,Gary A. Admans,Stephen R. Cooper J. Chem. Soc. Dalton Trans. 1988 93
Additional information on 3,3'-Thiodipropanol
Recent Advances in the Study of 3,3'-Thiodipropanol (CAS: 10595-09-2): Applications and Mechanisms in Chemical Biology and Medicine
3,3'-Thiodipropanol (CAS: 10595-09-2) is a sulfur-containing organic compound that has garnered increasing attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile building block in drug design, its antioxidant properties, and its potential in modulating biological pathways. This research brief synthesizes the latest findings on 3,3'-Thiodipropanol, highlighting its significance in contemporary biomedical research.
A key area of investigation has been the compound's ability to act as a cross-linking agent in polymer chemistry and drug delivery systems. Researchers have demonstrated that 3,3'-Thiodipropanol can enhance the stability of polymeric nanoparticles while maintaining biocompatibility, making it particularly valuable for targeted drug delivery applications. Its sulfur bridge provides both chemical stability and the potential for controlled release mechanisms, which are critical for improving therapeutic efficacy and reducing side effects.
In the realm of cancer research, recent studies have uncovered promising results regarding 3,3'-Thiodipropanol's role in inhibiting tumor growth. Mechanistic studies suggest that the compound may interfere with critical cellular signaling pathways, particularly those involving redox regulation. Some research groups have reported its ability to modulate the activity of key enzymes involved in cancer cell proliferation, although the exact molecular targets remain under investigation.
The antioxidant properties of 3,3'-Thiodipropanol have also been a focus of recent research. Several in vitro and in vivo studies have demonstrated its capacity to scavenge reactive oxygen species (ROS) and protect cells from oxidative stress. This has led to exploration of its potential in treating oxidative stress-related disorders, including neurodegenerative diseases and cardiovascular conditions. The compound's dual functionality as both an antioxidant and a potential drug carrier makes it particularly interesting for multifunctional therapeutic approaches.
From a synthetic chemistry perspective, advances have been made in optimizing the production and purification of 3,3'-Thiodipropanol. Recent publications have described more efficient catalytic processes for its synthesis, addressing previous challenges related to yield and purity. These improvements are crucial for enabling larger-scale applications in pharmaceutical development and ensuring consistent quality for research purposes.
Looking forward, the research community continues to explore novel derivatives of 3,3'-Thiodipropanol to enhance its biological activity and specificity. Structure-activity relationship studies are underway to identify modifications that could improve its pharmacokinetic properties while maintaining or enhancing its therapeutic effects. Additionally, there is growing interest in combining 3,3'-Thiodipropanol with other bioactive molecules to create hybrid compounds with synergistic effects.
In conclusion, 3,3'-Thiodipropanol (CAS: 10595-09-2) represents a promising compound at the intersection of chemical biology and pharmaceutical science. Its diverse applications—from drug delivery to direct therapeutic effects—coupled with recent advances in understanding its mechanisms of action, position it as a valuable focus for continued research. As studies progress, we anticipate seeing more translational applications emerging from this versatile molecule.
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